5-fluoro-2-(methylsulfanyl)pyrimidin-4-amine
Overview
Description
5-fluoro-2-(methylsulfanyl)pyrimidin-4-amine is a chemical compound with the CAS Number: 1310078-72-8 . It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of pyrimidinamine derivatives has been a topic of interest in recent years due to their biological potential . The synthesis of these compounds often involves the condensation of aminopyrimidines with other compounds, followed by cyclization . For example, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido [2,3- d ]pyrimidin-5-one derivatives .Molecular Structure Analysis
The molecular structure of 5-fluoro-2-(methylsulfanyl)pyrimidin-4-amine is represented by the InChI Code: 1S/C5H6FN3S/c1-10-5-8-2-3 (6)4 (7)9-5/h2H,1H3, (H2,7,8,9) and the InChI key is ZUSYTELDTZZXSE-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-fluoro-2-(methylsulfanyl)pyrimidin-4-amine include a molecular weight of 159.19 and a melting point of 114-115 degrees Celsius .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-2-(methylsulfanyl)pyrimidin-4-amine involves the introduction of a fluorine atom at the 5-position of pyrimidine, followed by the addition of a methylthio group at the 2-position. The amino group is then introduced at the 4-position of the pyrimidine ring.", "Starting Materials": [ "2-chloro-5-fluoropyrimidine", "methylthiol", "ammonia" ], "Reaction": [ "Step 1: 2-chloro-5-fluoropyrimidine is reacted with potassium fluoride and a phase transfer catalyst in an aprotic solvent to introduce a fluorine atom at the 5-position of the pyrimidine ring, yielding 5-fluoropyrimidine.", "Step 2: 5-fluoropyrimidine is then reacted with methylthiol in the presence of a base such as sodium hydride or potassium carbonate to introduce a methylthio group at the 2-position of the pyrimidine ring, yielding 5-fluoro-2-(methylsulfanyl)pyrimidine.", "Step 3: The amino group is introduced at the 4-position of the pyrimidine ring by reacting 5-fluoro-2-(methylsulfanyl)pyrimidine with ammonia in the presence of a reducing agent such as lithium aluminum hydride or sodium borohydride, yielding 5-fluoro-2-(methylsulfanyl)pyrimidin-4-amine." ] } | |
CAS RN |
1310078-72-8 |
Product Name |
5-fluoro-2-(methylsulfanyl)pyrimidin-4-amine |
Molecular Formula |
C5H6FN3S |
Molecular Weight |
159.2 |
Purity |
95 |
Origin of Product |
United States |
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